Cas no 2229202-88-2 (3-(2-bromo-3-fluorophenyl)-3-methylbutan-1-amine)

• Product Name: 3-(2-bromo-3-fluorophenyl)-3-methylbutan-1-amine
• CAS No: 2229202-88-2
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 6615802
• PubChem ID: 165900570
• Update Time: 2025-06-12

3-(2-bromo-3-fluorophenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-fluorophenyl)-3-methylbutan-1-amine
• EN300-1909888
• 2229202-88-2

• Inchi： 1S/C11H15BrFN/c1-11(2,6-7-14)8-4-3-5-9(13)10(8)12/h3-5H,6-7,14H2,1-2H3
• InChI Key： KPUFCNLFYYGQRC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C)(C)CCN)F

Computed Properties

• Exact Mass: 259.03719g/mol
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromo-3-fluorophenyl)-3-methylbutan-1-amine

3-(2-Bromo-3-Fluorophenyl)-3-Methylbutan-1-amine: A Comprehensive Overview

3-(2-Bromo-3-fluorophenyl)-3-methylbutan-1-amine (CAS No. 2229202-88-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of 3-(2-bromo-3-fluorophenyl)-3-methylbutan-1-amine is C₁₁H₁₅BrFN₂, with a molecular weight of approximately 275.14 g/mol. The compound features a substituted phenyl ring with a bromine and fluorine atom at the 2 and 3 positions, respectively, and a tertiary amine group attached to a branched alkyl chain. The presence of these functional groups imparts unique chemical and physical properties to the molecule.

The bromine atom in the phenyl ring is known to enhance the lipophilicity of the molecule, which can influence its ability to cross biological membranes. The fluorine atom, on the other hand, can modulate the electronic properties of the phenyl ring, potentially affecting the compound's reactivity and stability. The tertiary amine group is a key feature that can participate in various chemical reactions and interactions with biological targets.

Synthesis Methods

The synthesis of 3-(2-bromo-3-fluorophenyl)-3-methylbutan-1-amine has been reported using several methodologies. One common approach involves the reaction of 2-bromo-3-fluorobenzaldehyde with methylamine in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method typically yields high purity products with good yields.

An alternative synthetic route involves the use of Grignard reagents. In this method, 2-bromo-3-fluorobenzyl bromide is reacted with methyl magnesium bromide to form an intermediate alkyl halide, which is then treated with aminomethyl Grignard reagent to produce the desired amine. This approach offers flexibility in terms of substituent variation and can be adapted to synthesize related compounds with different functional groups.

Biological Activities

3-(2-Bromo-3-fluorophenyl)-3-methylbutan-1-amine has been studied for its potential biological activities, including its interactions with various receptors and enzymes. Recent research has shown that this compound exhibits selective binding to certain G protein-coupled receptors (GPCRs), which are important targets for drug discovery.

In particular, studies have demonstrated that 3-(2-bromo-3-fluorophenyl)-3-methylbutan-1-amine can act as a partial agonist at serotonin receptors (5-HT receptors), specifically 5-HT_1A. This property makes it an interesting candidate for the development of novel antidepressants and anxiolytics. Additionally, preliminary data suggest that the compound may have potential as an antagonist at dopamine D₄ receptors, which could be relevant for treating schizophrenia and other psychiatric disorders.

Potential Applications

The unique chemical structure and biological activities of 3-(2-bromo-3-fluorophenyl)-3-methylbutan-1-amine make it a promising candidate for various pharmaceutical applications. One area of significant interest is its potential use as an antidepressant or anxiolytic agent. The selective interaction with serotonin receptors could provide a more targeted therapeutic approach compared to existing drugs, potentially reducing side effects and improving patient outcomes.

Beyond psychiatric disorders, there is growing interest in exploring the compound's potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability to modulate neurotransmitter systems could have beneficial effects on cognitive function and motor control in these conditions.

Current Research Trends

Ongoing research into 3-(2-bromo-3-fluorophenyl)-3-methylbutan-1-amine is focused on optimizing its pharmacological profile through structural modifications. Scientists are investigating how changes to the substituents on the phenyl ring or the alkyl chain can enhance potency, selectivity, and bioavailability. Additionally, efforts are being made to develop prodrugs that can improve oral absorption and reduce metabolic degradation.

Clinical trials are also underway to evaluate the safety and efficacy of this compound in human subjects. Early results from phase I trials have shown promising pharmacokinetic properties and a favorable safety profile. These findings provide a strong foundation for advancing to later-stage clinical trials and potentially bringing this compound to market as a new therapeutic option.

Conclusion

3-(2-Bromo-3-fluorophenyl)-3-methylbutan-1-amine (CAS No. 2229202-88-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents targeting psychiatric disorders and neurodegenerative diseases. Ongoing research efforts aim to optimize its pharmacological properties and evaluate its clinical efficacy, paving the way for future advancements in drug discovery.